Juvenate

Specification

• CAS No.: 5255-04-9
• Molecular Formula: C16H26O3
• Molecular Weight: 266.38 g/mol
• IUPAC Name: methyl (2E,6E)-9-(3,3-dimethyloxiran-2-yl)-3,7-dimethylnona-2,6-dienoate
• Standard InChI: InChI=1S/C16H26O3/c1-12(9-10-14-16(3,4)19-14)7-6-8-13(2)11-15(17)18-5/h7,11,14H,6,8-10H2,1-5H3/b12-7+,13-11+
• Standard InChI Key: QVJMXSGZTCGLHZ-ZPLWXOMKSA-N
• Isomeric SMILES: C/C(=C\CC/C(=C/C(=O)OC)/C)/CCC1C(O1)(C)C
• SMILES: CC(=CCCC(=CC(=O)OC)C)CCC1C(O1)(C)C
• Canonical SMILES: CC(=CCCC(=CC(=O)OC)C)CCC1C(O1)(C)C

Introduction

Chemical Identity and Structure

Juvenate, with the CAS registry number 24198-95-6, is a sesquiterpenoid compound also known as trans-trans-10,11-Epoxy Farnesenic Acid Methyl Ester or (Rac)-Juvenile hormone III. This compound belongs to a family of substances that can interact with insect biochemical pathways, specifically targeting hormone receptors that regulate development.

The molecular formula of Juvenate is C₁₆H₂₆O₃, with a molecular weight of 266.38 g/mol. Its structural configuration features an epoxy group (oxirane ring) and two double bonds in a specific geometric arrangement (2E,6E), which are essential for its biological activity. This specific molecular architecture enables Juvenate to bind effectively to target receptors in insect systems.

Juvenate is known by several alternative identifiers in scientific databases and literature, including multiple CAS numbers (primary: 24198-95-6, alternate: 5255-04-9) and the European Community (EC) Number 246-072-9. This diversity of identifiers reflects the compound's significance across different research and regulatory frameworks internationally.

Physical and Chemical Properties

Juvenate possesses distinctive physical and chemical characteristics that influence its behavior in biological systems and practical applications. The compound demonstrates good solubility in chloroform, ethyl acetate, ethanol, and most organic solvents. This solubility profile is crucial for formulation development and application methods in both research and commercial contexts.

Table 1 below summarizes the key physical and chemical properties of Juvenate:

Property	Value
Chemical Name	Methyl (2E,6E)-9-(3,3-dimethyl-2-oxiranyl)-3,7-dimethyl-2,6-nonadienoate
CAS Number	24198-95-6
Molecular Formula	C₁₆H₂₆O₃
Molecular Weight	266.38 g/mol
EC Number	246-072-9
Chemical Class	Sesquiterpenoid
Solubility	Soluble in chloroform, ethyl acetate, ethanol, and most organic solvents

Biological Mechanism of Action

The primary biological significance of Juvenate lies in its ability to mimic the action of juvenile hormones in insects. These hormones play crucial regulatory roles in insect development, metamorphosis, and reproductive processes. Understanding Juvenate's mechanism of action is essential for appreciating its scientific and practical applications.

Target Receptors and Biochemical Pathways

Juvenate primarily targets specific receptors on the surface of insect cells. Upon binding to these receptors, the compound initiates a cascade of biochemical reactions that ultimately lead to the production of proteins necessary for insect development. This interaction enables Juvenate to effectively simulate the presence of natural juvenile hormones within the insect's system.

The biochemical classification of Juvenate as a sesquiterpenoid is significant because this group of compounds occurs naturally in insects and certain plants. This structural similarity to natural compounds likely contributes to its effectiveness in binding to target receptors and initiating biological responses.

Research Applications and Scientific Significance

Juvenate has established importance across multiple scientific disciplines, contributing to both fundamental research and applied sciences. Its unique properties make it valuable for investigating biological processes and developing practical applications.

Entomological Research

In entomological research, Juvenate serves as an important tool for studying insect endocrinology and developmental biology. By selectively applying the compound at different developmental stages, researchers can investigate hormone-dependent processes and regulatory mechanisms that govern insect growth and metamorphosis.

These studies contribute to fundamental knowledge of insect physiology while also informing potential strategies for pest management. The ability to manipulate hormone-dependent processes using compounds like Juvenate offers insights into evolutionary adaptations and physiological constraints in insect development.

Pest Management Applications

One of the most significant practical applications of Juvenate lies in pest management. Unlike many conventional insecticides that target neural or muscular functions, Juvenate affects developmental processes, potentially offering advantages in terms of specificity and environmental impact.

The compound can be particularly effective against insect pests that cause significant agricultural damage or transmit diseases. By disrupting normal development, Juvenate can prevent pests from reaching reproductive maturity or completing their life cycles, thereby reducing population growth over time rather than through acute toxicity.

Synthesis and Production Methods

The production of Juvenate involves specific chemical synthesis pathways that enable commercial availability for research and practical applications. Understanding these production methods provides insight into the compound's accessibility and potential scalability.

Synthetic Routes

Juvenate can be synthesized through various chemical methods, typically involving reactions of specific precursors under controlled conditions. These synthetic routes often employ organic solvents and catalysts to facilitate the desired transformations. Temperature, pressure, and reaction time are carefully controlled parameters that significantly impact yield and purity.

The synthesis of Juvenate represents an interesting case study in organic chemistry, demonstrating how structural complexity can be achieved through stepwise chemical transformations. These synthetic approaches have been refined over time to improve efficiency and reduce production costs.

Industrial Production Considerations

In industrial settings, the production of Juvenate involves optimized processes designed for maximum yield and purity. These commercial production methods typically include purification steps such as crystallization to obtain high-quality material suitable for research or practical applications.

Industrial production methods also emphasize minimizing waste and ensuring process safety, reflecting both economic considerations and environmental responsibility. As with many specialty chemicals, the scale-up from laboratory synthesis to industrial production requires careful process engineering and quality control measures.

Chemical Reactivity Profile

Understanding the chemical reactivity of Juvenate provides insight into its stability, potential transformation products, and compatibility with different formulation components or environmental conditions.

Reagents and Conditions

The reactivity of Juvenate with common reagents provides important information for handling, storage, and application. Typical reagents that interact with Juvenate include:

• Oxidizing agents: Compounds such as potassium permanganate and hydrogen peroxide can oxidize Juvenate.

• Reducing agents: Materials like sodium borohydride and lithium aluminum hydride can reduce Juvenate.

• Various nucleophiles: These can participate in substitution reactions under acidic or basic conditions.

This reactivity profile informs proper handling procedures and compatibility considerations for formulation development and application methods.

Comparative Analysis with Similar Compounds

Juvenate belongs to a broader class of juvenile hormone analogs, each with distinctive properties and applications. Comparing Juvenate with similar compounds provides context for understanding its specific advantages and limitations.

Juvenile Hormone Analogs: Structural and Functional Comparison

Several compounds share functional similarities with Juvenate as juvenile hormone analogs. The table below compares key features of Juvenate with other notable compounds in this category:

Compound	Chemical Class	Primary Applications	Distinctive Features
Juvenate	Sesquiterpenoid	Pest management, research	Specific binding affinity, unique range of affected species
Methoprene	Terpenoid	Pest control, particularly mosquitoes	Widely used in mosquito control programs
Pyriproxyfen	Pyridine-based	Vector control, agricultural pests	Effective at very low concentrations

These compounds represent different approaches to achieving similar biological effects, each with specific advantages for particular applications or target species.

Efficacy Considerations

Juvenate demonstrates unique properties in terms of specific binding affinity and the range of insect species it affects. These characteristics distinguish it from other juvenile hormone analogs and contribute to its value in both research and practical applications.

The comparative efficacy of these compounds varies depending on target species, application method, and environmental conditions. This variability highlights the importance of compound selection based on specific requirements rather than assuming uniform performance across all juvenile hormone analogs.

Future Research Directions

The study of Juvenate continues to evolve, with several promising research directions that may expand our understanding and applications of this compound in the coming years.

Enhanced Formulation Development

Future research may focus on developing improved formulations of Juvenate to enhance stability, delivery efficiency, and environmental persistence. These advancements could optimize the compound's effectiveness while minimizing required application rates, potentially improving both economic and environmental profiles.

Innovations in microencapsulation, controlled-release systems, and targeted delivery methods represent particularly promising approaches for enhancing Juvenate applications. These technologies could improve field stability and reduce non-target exposure, addressing some of the practical limitations currently associated with juvenile hormone analog applications.

Resistance Management and Integrated Approaches

As with many pest control compounds, the potential development of resistance represents an important consideration for long-term Juvenate application. Future research will likely investigate resistance mechanisms and develop strategies to manage this challenge, potentially including rotation schemes with compounds having different modes of action.

Integration of Juvenate into broader pest management programs represents another important research direction. Understanding how Juvenate interacts with other control methods, including biological controls and cultural practices, could lead to more sustainable and effective pest management systems.